Cas no 139549-00-1 (3-Pyridinecarbonitrile, 2-bromo-5-ethyl-)

• Product Name: 3-Pyridinecarbonitrile, 2-bromo-5-ethyl-
• CAS No: 139549-00-1
• MF: C₈H₇BrN₂
• MW: 211.058580636978
• CID: 1274921
• PubChem ID: 10420668
• Update Time: 2025-04-20

3-Pyridinecarbonitrile, 2-bromo-5-ethyl- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbonitrile, 2-bromo-5-ethyl-
• 2-bromo-5-ethylnicotinonitrile
• SCHEMBL9846248
• DA-20997
• 139549-00-1

• Inchi： 1S/C8H7BrN2/c1-2-6-3-7(4-10)8(9)11-5-6/h3,5H,2H2,1H3
• InChI Key： CBENZZHTYNCLEH-UHFFFAOYSA-N
• SMILES： BrC1=C(C#N)C=C(C=N1)CC

Computed Properties

• Exact Mass: 209.97931
• Monoisotopic Mass: 209.97926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 36.7Ų

Experimental Properties

• PSA: 36.68